Cas no 79002-96-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-)

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- structure

79002-96-3 structure

Product Name:1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-

CAS No:79002-96-3

MF:C₁₀H₅Cl₃N₄

MW:287.532498121262

MDL:MFCD03093789

CID:562254

PubChem ID:2756565

Update Time:2025-04-19

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-
- 5-AMINO-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
- 5-amino-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
- 5-amino-4-cyano-1-(2,4,6-trichlorophenyl)pyrazole
- FT-0619951
- DTXSID40373422
- 79002-96-3
- SCHEMBL7961959
- XLVSDPGXTLGTAE-UHFFFAOYSA-N
- A839549
- AKOS024389724
- MDL： MFCD03093789
- Inchi： 1S/C10H5Cl3N4/c11-6-1-7(12)9(8(13)2-6)17-10(15)5(3-14)4-16-17/h1-2,4H,15H2
- InChI Key： XLVSDPGXTLGTAE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1N1C(=C(C#N)C=N1)N)Cl)Cl

Computed Properties

Exact Mass: 285.95800
Monoisotopic Mass: 285.958
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 3.7
Topological Polar Surface Area: 67.6Å²

Experimental Properties

Color/Form: Light brown or dark brown powder or crystalline powder
Density: 1.65
Melting Point: 187-195°C
Boiling Point: 187 °C
Flash Point: 244.6°C
Refractive Index: 1.714
PSA: 67.63000
LogP: 3.86758
Solubility: Soluble in alcohol and acetone

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	005983-250mg	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3		250mg	￡33.00	2022-03-01
Fluorochem	005983-1g	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3		1g	￡66.00	2022-03-01
Fluorochem	005983-5g	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3		5g	￡211.00	2022-03-01
Chemenu	CM525430-1g	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3	97%	1g	$75	2022-06-10
Chemenu	CM525430-5g	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3	97%	5g	$231	2022-06-10
City Chemical	2258CC-5GM	5-Amino-4-cyano-1-(2,4,6-trichlorophenyl)pyrazole	79002-96-3	98.0%(HPLC)	5gm	$495.23	2023-09-19
Oakwood	005983-250mg	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3	tech	250mg	$35.00	2024-07-19
Oakwood	005983-1g	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3	tech	1g	$70.00	2024-07-19
Oakwood	005983-5g	5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile	79002-96-3	tech	5g	$325.00	2024-07-19
1PlusChem	1P005O95-250mg	1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-	79002-96-3	tech	250mg	$62.00	2024-04-21

1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

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